[2-(4-Benzylpiperazin-1-yl)pyridin-4-yl]methylamine

• IUPAC Name: [2-(4-benzylpiperazin-1-yl)pyridin-4-yl]methanamine
• InChI: InChI=1S/C17H22N4/c18-13-16-6-7-19-17(12-16)21-10-8-20(9-11-21)14-15-4-2-1-3-5-15/h1-7,12H,8-11,13-14,18H2
• InChI Key: STWKYTZUOSLFOU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=NC=CC(=C3)CN
• Molecular Formula: C17H22N4
• Molecular Weight: 282.4 g/mol

Description

“[2-(4-Benzylpiperazin-1-yl)pyridin-4-yl]methylamine” is a chemical compound with the CAS Number: 1156349-84-6. It has a molecular weight of 282.39 and its IUPAC name is [2-(4-benzyl-1-piperazinyl)-4-pyridinyl]methanamine.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 282.39. For more detailed physical and chemical properties, it’s recommended to refer to specialized chemical databases.

Mechanism of Action

Target of Action

The primary targets of [2-(4-Benzylpiperazin-1-yl)pyridin-4-yl]methylamine are currently unknown. This compound is a relatively new chemical entity and research into its specific targets is ongoing .

Mode of Action

It is believed to interact with cellular proteins or enzymes to exert its effects .

Pharmacokinetics

As such, the impact of these properties on the bioavailability of the compound is currently unknown .

Result of Action

Some studies suggest potential antimicrobial activity , but these findings need to be confirmed in further studies.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s stability and activity .

Advantages and Limitations for Lab Experiments

The major advantage of using 4-BPZ in laboratory experiments is its relatively low cost and easy synthesis. Additionally, 4-BPZ is relatively non-toxic, making it a safe and effective compound for laboratory use. However, there are some limitations to its use in laboratory experiments. For example, 4-BPZ has a relatively short half-life, meaning it must be administered frequently in order to maintain its effects.

Future Directions

The potential applications of 4-BPZ are far-reaching and still being explored. Future research may focus on the development of novel formulations of 4-BPZ for use in the treatment of Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative disorders. Additionally, 4-BPZ may be explored as a potential treatment for anxiety, depression, and attention deficit hyperactivity disorder (ADHD). Further research may also focus on the use of 4-BPZ in the treatment of diabetes and other metabolic disorders. Finally, future research may focus on the development of novel delivery systems for 4-BPZ, such as nanoparticles and liposomes, in order to improve its bioavailability and efficacy.

Scientific Research Applications

4-BPZ has been studied for its potential use in the treatment of Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative disorders. In particular, 4-BPZ has been shown to inhibit the formation of amyloid plaques in the brain, which are a hallmark of Alzheimer’s disease. 4-BPZ has also been studied for its potential use in the treatment of anxiety, depression, and attention deficit hyperactivity disorder (ADHD).